Cas no 1228245-57-5 (4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline)

• Product Name: 4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline
• CAS No: 1228245-57-5
• MF: C₁₂H₉Cl₂N₃
• MW: 266.125960111618
• CID: 4821934
• Update Time: 2023-08-19

4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline Chemical and Physical Properties

Names and Identifiers

• 4,6-DICHLORO-3,8-DIMETHYL-1H-PYRAZOLO[3,4-B]QUINOLINE
• 4,6-Dichloro-3,8-dimethyl-1H-pyrazolo[3,4-B]quinoline

• Inchi： 1S/C12H9Cl2N3/c1-5-3-7(13)4-8-10(14)9-6(2)16-17-12(9)15-11(5)8/h3-4H,1-2H3,(H,15,16,17)
• InChI Key： MJWHQNGMNGYFQC-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=C(C)C2=NC2C1=C(C)NN=2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 302
• XLogP3: 4.2
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines